2-Amino-4-methanesulfinyl-6-methylsulfanyl-pyrimidine-5-carbonitrile

• Molecular Formula: C7H8N4OS2
• Molecular Weight: 228.3 g/mol
• IUPAC Name: 2-amino-4-methylsulfanyl-6-methylsulfinylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C7H8N4OS2/c1-13-5-4(3-8)6(14(2)12)11-7(9)10-5/h1-2H3,(H2,9,10,11)
• InChI Key: VZLYMMCPRIEZBX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=NC(=N1)N)S(=O)C)C#N

Description

2-Amino-4-methanesulfinyl-6-methylsulfanyl-pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C7H8N4OS2 and its molecular weight is 228.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50 mL round-bottomed flask were added 2-Amino-4,6-bis-methylsulfanyl-pyrimidine-5-carbonitrile (7:212 mg, 1 mmol, 1.0 eq.), m-chloroperbenzoic acid (2 mmol), and dichloromethane (6 mL). The reaction mixture was stirred at room temperature for 1 hr. The precipitate was filtered and gave to white solid. No further purification was necessary (282 mg). LC-MS: (ES+) m/z 229 (M+1). 1H-NMR, Varian 400 MHz (DMSO-d6) δ 2.85 (s, 3H), 2.47 (s, 3H) ppm.